![molecular formula C9H16N2O B3228978 8-Amino-1-azaspiro[4.5]decan-2-one CAS No. 1273564-53-6](/img/structure/B3228978.png)
8-Amino-1-azaspiro[4.5]decan-2-one
Overview
Description
8-Amino-1-azaspiro[4.5]decan-2-one , also known by its IUPAC name 8-amino-2-azaspiro[4.5]decan-1-one , is a chemical compound with the molecular formula C₉H₁₆N₂O . It has an average mass of approximately 168.24 Da and a monoisotopic mass of 168.13 Da . The compound’s structure features a spirocyclic ring system containing an amino group and a carbonyl group.
Synthesis Analysis
The synthesis of 8-amino-1-azaspiro[4.5]decan-2-one involves the formation of the spirocyclic ring. While specific synthetic routes may vary, researchers have reported methods that include cyclization reactions to create the spiro[4.5]decanone scaffold . Further details on synthetic pathways and conditions would require a deeper examination of relevant literature.
Molecular Structure Analysis
The compound’s molecular structure consists of a bicyclic system, with the spiro[4.5]decanone core. The nitrogen atom in the amino group is part of the spiro ring, contributing to its unique three-dimensional arrangement. The trifluoroacetate moiety is also associated with this structure .
Physical And Chemical Properties Analysis
Safety and Hazards
properties
IUPAC Name |
8-amino-1-azaspiro[4.5]decan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O/c10-7-1-4-9(5-2-7)6-3-8(12)11-9/h7H,1-6,10H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSUJRZJQVMYCTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1N)CCC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Amino-1-azaspiro[4.5]decan-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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